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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Stable isotope labeling is a powerful technique used in metabolomics to trace the metabolic

fate of molecules within biological systems.[1] Adipic acid, a six-carbon dicarboxylic acid, is not

only an important industrial chemical but also a metabolite observed in certain physiological

and pathological states.[2][3] Understanding its uptake and metabolism in mammalian cells can

provide insights into fatty acid oxidation and related metabolic pathways. The use of uniformly

labeled Adipic acid-¹³C₆ allows for the precise tracking of its carbon backbone through various

metabolic transformations using mass spectrometry-based platforms.[4][5]

These application notes provide a detailed protocol for utilizing Adipic acid-¹³C₆ in cell culture to

study its metabolic incorporation. The protocol covers cell culture preparation, labeling

conditions, metabolite extraction, and analysis, and is intended for researchers in cell biology,

metabolomics, and drug development.
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In mammalian cells, dicarboxylic acids are primarily metabolized in peroxisomes through a β-

oxidation process.[6][7][8] This pathway sequentially shortens the carbon chain, producing

acetyl-CoA and shorter-chain dicarboxylic acids. For adipic acid (C6), the proposed pathway

involves its activation to Adipoyl-CoA, followed by β-oxidation to yield Succinyl-CoA (a C4

dicarboxylic acid intermediate of the TCA cycle) and Acetyl-CoA. These products can then

enter the mitochondrial tricarboxylic acid (TCA) cycle for energy production or be utilized in

various biosynthetic pathways.
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1. Seed cells and allow
to adhere overnight

2. Prepare Adipic acid-¹³C₆

labeling medium
3. Aspirate old medium

and wash with PBS

4. Add labeling medium
to cells

5. Incubate for desired
time period (e.g., 4-24h)

6. Proceed to metabolite
extraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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